Technique Innovation & Translatability

S m O | e C U | e Specifications & Pricing

trans-3-(3-Pyridyl)acrylic acid antiviral activity
tobacco mosaic virus

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: trans-3-(3-Pyridyl)acrylic acid

CAS No.: 19337-97-4

Cat. No.: S1533719

Compound Profile and Antiviral Activity

trans-3-(3-Pyridyl)acrylic acid (CAS 19337-97-4) is a trans-3-aryl acrylic acid derivative. It
has been reported to exhibit antiviral activity against the Tobacco Mosaic Virus (TMYV) [1] [2]. The table

below summarizes its key chemical characteristics:

Property Description

CAS Number 19337-97-4 [1] [3] [4]
Molecular Formula CsH7NO2 [1] [4]

Molecular Weight 149.15 g/mol [1]

Purity >99% [1] [4]

Appearance White to off-white solid [1]
Melting Point 232-235 °C (decomposition) [4]

General Protocols for Anti-TMV Activity Evaluation
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While a specific protocol for trans-3-(3-Pyridyl)acrylic acid was not found, researchers typically evaluate
anti-TMV activity using a combination of in vitro and in vivo assays. The following workflows are standard

in the field.

In Vitro Assays: Targeting Viral Replication Proteins

A common approach is to screen compounds for their ability to inhibit key viral proteins, such as the

Tobacco Mosaic Virus helicase (TMV-Hel), which is essential for viral replication [5].

Protocol: Screening for TMV-Hel Inhibition

¢ Protein Expression and Purification: Express and purify the recombinant TMV-Hel protein in a
system like E. coli [5].

¢ Molecular Docking: Perform computational docking studies to predict the binding affinity and
interaction between trans-3-(3-Pyridyl)acrylic acid and the active site of TMV-Hel. This helps
identify potential key residues for binding [5].

¢ Binding Affinity Measurement: Use techniques like surface plasmon resonance (SPR) or isothermal
titration calorimetry (ITC) to experimentally determine the binding constant (Kd) between the
compound and the TMV-Hel protein [5].

e ATPase Activity Assay: Measure the compound's effect on the ATP hydrolysis activity of TMV-Hel,
as this activity is crucial for its function in viral replication [5].

The following diagram illustrates the logical workflow for this target-based screening approach:
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In Vivo Assays: Whole-Plant Efficacy Models

To confirm activity in a biological system, whole-plant models are used. A modern, high-throughput method

is the TMV-GFP vector system in Nicotiana benthamiana [6].

Protocol: TMV-GFP-Based Screening in N. benthamiana

¢ Plant Growth: Grow N. benthamiana plants under controlled conditions for 4-5 weeks [6].

e Compound Application: Pre-treat plants with the candidate compound, trans-3-(3-Pyridyl)acrylic
acid, which can be delivered via leaf infiltration or spraying.

¢ Virus Inoculation: Inoculate the treated plants with a modified TMV that carries the Green
Fluorescent Protein (GFP) gene. This is often done using Agrobacterium-mediated transient
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expression [6].

¢ Incubation and Detection: Allow the virus to replicate for several days. The antiviral effect is easily
evaluated by visualizing GFP fluorescence with a UV lamp. A reduction in fluorescence intensity in
treated plants compared to controls indicates successful inhibition of viral replication [6].

e Validation: Further validate positive hits by quantifying viral RNA levels through RT-gPCR or by
performing a western blot to detect viral coat protein levels.

The workflow for this plant-based assay is outlined below:
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Comparative Anti-TMV Agents

For context, the table below lists other compounds with reported anti-TMV activity, which are often used as
positive controls or benchmarks in research. The activity of trans-3-(3-Pyridyl)acrylic acid can be

compared against these agents.

Compound Name Reported Activity /| Mechanism Reference
trans-3-(3-Pyridyl)acrylic Shows antiviral activity against TMV (specific mechanism [1]
acid not detailed) [1].
Ribavirin Binds directly to TMV helicase (TMV-Hel) and inhibits its [5]
expression. Exhibited the highest binding affinity in one
study [5].
Ningnanmycin (NNM) Common commercial antimicrobial; inhibits TMV coat [5]

protein polymerization and assembly [5].

7-Deoxy-trans- Significant inhibition of TMV (ICso value of 1.80 uM) [7]. [7]
dihydronarciclasine

Luotonin A Shows good antiviral activity against TMV; also inhibits [7]
topoisomerase [7].

Handling and Safety Information

For laboratory personnel:

Aspect Guideline

Storage Store as a solid at -20°C for long-term stability (3 years) or at 4°C for 2
years [1].

Solubility Soluble in DMSO (20 mg/mL, ~134 mM) [1].
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Aspect Guideline

Hazard Classification Classified as causing Eye Irritation (Cat. 2) and Skin Irritation (Cat. 2).
May cause respiratory organ toxicity as a target organ [4].

Personal Protective Wear gloves, eyeshields, and an N95-type dust mask [4].
Equipment (PPE)

Conclusion and Research Outlook

trans-3-(3-Pyridyl)acrylic acid is a promising compound with documented anti-TMV activity [1]. To

advance its development as an antiviral agent, future research should focus on:

e Mechanism of Action Studies: Elucidate its specific molecular target within the TMV replication
cycle (e.g., helicase, coat protein, or movement protein).

e Dose-Response Characterization: Determine the half-maximal inhibitory concentration (ICso) and
effective concentration in planta.

¢ Field Efficacy Trials: Evaluate its performance and potential phytotoxicity under real-world
agricultural conditions.

The established protocols for TMV-Hel screening and the TMV-GFP system provide robust and ready-to-

adapt methodologies for these further investigations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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